Cas no 2445-76-3 (hexyl propionate)
hexyl propionate structure
Product Name:hexyl propionate
CAS No:2445-76-3
MF:C9H18O2
MW:158.238023281097
MDL:MFCD00085197
CID:42982
PubChem ID:135726910
Update Time:2025-09-28
hexyl propionate Chemical and Physical Properties
Names and Identifiers
-
- hexyl propionate
- hexyl propanoate
- NATURAL HEXYL PROPIONATE
- 1-Hexyl propanoate
- 1-Hexyl propionate
- EINECS 219-495-1
- FEMA No. 2576
- Hexyl propionate (natural)
- propanoic acid,hexyl ester
- Propionic Acid Hexyl Ester
- Propionsaeure-hexylester
- Propionicacid, hexyl ester (6CI,7CI,8CI)
- n-Hexyl propionate
- Hexylpropanoate
-
- MDL： MFCD00085197
- Inchi： 1S/C9H18O2/c1-3-5-6-7-8-11-9(10)4-2/h3-8H2,1-2H3
- InChI Key： GOKKOFHHJFGZHW-UHFFFAOYSA-N
- SMILES： CCCCCCOC(CC)=O
Computed Properties
- Exact Mass: 158.13100
- Monoisotopic Mass: 158.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 7
- Complexity: 99.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Colorless to light yellow liquid, with pear \ green \ fruit \ mold aroma, soil and spicy flavor
- Density: 0.871
- Melting Point: -57.5°C
- Boiling Point: 186°C(lit.)
- Flash Point: 149 ºF
- Refractive Index: 1.413
- PSA: 26.30000
- LogP: 2.51990
- Solubility: Soluble in ethanol and propylene glycol. Almost insoluble in water
- FEMA: 2576
hexyl propionate Security Information
- Prompt：warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P370+P378-P403+P235-P501
- WGK Germany：2
- RTECS：UA2462200
- Storage Condition：Keep it tightly closed. Keep away from high temperature and open fire. Store in a cool, dry place.
hexyl propionate Customs Data
- HS CODE：2915509000
- Customs Data：
China Customs Code:
2915509000Overview:
2915509000 Propionate and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspectionSummary:
2915509000 propionic acid, its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
hexyl propionate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157249-100ml |
hexyl propionate |
2445-76-3 | >97.0%(GC) | 100ml |
¥85.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157249-25ML |
hexyl propionate |
2445-76-3 | >97.0%(GC) | 25ml |
¥47.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | H157249-500ML |
hexyl propionate |
2445-76-3 | >97.0%(GC) | 500ml |
¥233.90 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H835172-2.5L |
Hexyl Propionate |
2445-76-3 | 98% | 2.5L |
1,006.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W257605-SAMPLE-K |
hexyl propionate |
2445-76-3 | ≥97%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W257605-1KG-K |
hexyl propionate |
2445-76-3 | ≥97%, FG | 1KG |
1279.95 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W257605-20KG-K |
hexyl propionate |
2445-76-3 | ≥97%, FG | 20KG |
12206.6 | 2021-05-17 | |
| abcr | AB331785-25 ml |
Hexyl propionate, 98%; . |
2445-76-3 | 98% | 25 ml |
€46.20 | 2024-04-18 | |
| abcr | AB331785-500 ml |
Hexyl propionate, 98%; . |
2445-76-3 | 98% | 500 ml |
€140.40 | 2024-04-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H69820-500ml |
Hexyl propanoate |
2445-76-3 | 98% | 500ml |
¥198.0 | 2023-09-07 |
hexyl propionate Related Literature
-
Joshua Britton,Stuart B. Dalziel,Colin L. Raston RSC Adv. 2015 5 1655
-
2. Highly adhesive and disposable inorganic barrier films: made from 2D silicate nanosheets and waterMiharu Eguchi,Muxina Konarova,Nagy L. Torad,Te-An Chang,Dun-Yen Kang,Joe Shapter,Yusuke Yamauchi J. Mater. Chem. A 2022 10 1956
-
Kirridharhapany T. Radhakrishnapany,Chee Yan Wong,Fang Khai Tan,Jia Wen Chong,Raymond R. Tan,Kathleen B. Aviso,Jose Isagani B. Janairo,Nishanth G. Chemmangattuvalappil Mol. Syst. Des. Eng. 2020 5 1391
-
4. CCXXXIV.—Molecular volumes at absolute zero. Part II. Zero volumes and chemical compositionSamuel Sugden J. Chem. Soc. 1927 1786
-
5. LXXXV.—Investigations on the dependence of rotatory power on chemical constitution. Part V. The simpler esters of the carbinols CH3·CH(OH)·RRobert Howson Pickard,Joseph Kenyon J. Chem. Soc. Trans. 1914 105 830
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
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